Cas no 159890-96-7 (Furan, tetrahydro-3-methyl-3-[(phenylmethoxy)methyl]-)

• Product Name: Furan, tetrahydro-3-methyl-3-[(phenylmethoxy)methyl]-
• CAS No: 159890-96-7
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• MDL: MFCD33022307
• CID: 5101880
• PubChem ID: 14929271
• Update Time: 2026-03-03

Furan, tetrahydro-3-methyl-3-[(phenylmethoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• Furan, tetrahydro-3-methyl-3-[(phenylmethoxy)methyl]-
• 3-(benzyloxymethyl)-3-methyl-tetrahydrofuran
• 3-[(Benzyloxy)methyl]-3-methyltetrahydrofuran
• 3-methyl-3-(phenylmethoxymethyl)oxolane
• 159890-96-7
• D97024
• SY323786
• 3-((Benzyloxy)methyl)-3-methyltetrahydrofuran
• PS-19822
• MFCD33022307
• CS-0310308

• MDL： MFCD33022307
• Inchi： 1S/C13H18O2/c1-13(7-8-14-10-13)11-15-9-12-5-3-2-4-6-12/h2-6H,7-11H2,1H3
• InChI Key： SUMBVXVSNWANBO-UHFFFAOYSA-N
• SMILES： O1CCC(C)(COCC2=CC=CC=C2)C1

Computed Properties

• Exact Mass: 206.130679813g/mol
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on Furan, tetrahydro-3-methyl-3-[(phenylmethoxy)methyl]-

Research Brief on Furan, tetrahydro-3-methyl-3-[(phenylmethoxy)methyl]- (CAS: 159890-96-7) in Chemical Biology and Pharmaceutical Applications

Furan, tetrahydro-3-methyl-3-[(phenylmethoxy)methyl]-, with the CAS number 159890-96-7, is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its furan ring structure and functional modifications, has been explored for its potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and mechanistic insights, positioning it as a promising candidate for therapeutic interventions.

The synthesis of Furan, tetrahydro-3-methyl-3-[(phenylmethoxy)methyl]- has been optimized in recent research to improve yield and purity. Advanced catalytic methods and green chemistry approaches have been employed to streamline its production, making it more accessible for further pharmacological evaluation. These synthetic advancements are critical for scaling up production and ensuring reproducibility in preclinical studies.

In terms of biological activity, preliminary studies have demonstrated that this compound exhibits notable interactions with specific enzymatic targets, particularly those involved in inflammatory pathways. For instance, research has shown that it can modulate the activity of cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. This suggests potential applications in the development of anti-inflammatory agents, with fewer side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Further investigations into the mechanistic aspects of Furan, tetrahydro-3-methyl-3-[(phenylmethoxy)methyl]- have revealed its ability to interfere with cellular signaling pathways associated with oxidative stress and apoptosis. These findings open up possibilities for its use in treating conditions such as neurodegenerative diseases and cancer, where oxidative stress plays a pivotal role. However, more in vitro and in vivo studies are needed to validate these effects and assess the compound's safety profile.

Recent collaborations between academic institutions and pharmaceutical companies have accelerated the exploration of this compound's therapeutic potential. For example, a 2023 study published in the Journal of Medicinal Chemistry highlighted its efficacy in animal models of rheumatoid arthritis, showcasing its ability to reduce inflammation and joint damage without significant toxicity. Such findings underscore the compound's translational potential.

Despite these promising developments, challenges remain in the clinical translation of Furan, tetrahydro-3-methyl-3-[(phenylmethoxy)methyl]-. Issues such as bioavailability, metabolic stability, and long-term safety need to be addressed through comprehensive pharmacokinetic and pharmacodynamic studies. Researchers are also exploring structural analogs to enhance its therapeutic index and reduce potential off-target effects.

In conclusion, Furan, tetrahydro-3-methyl-3-[(phenylmethoxy)methyl]- (CAS: 159890-96-7) represents a compelling area of research in chemical biology and pharmaceuticals. Its unique structural features and biological activities make it a valuable candidate for further investigation. Continued research efforts, coupled with interdisciplinary collaboration, will be essential to unlock its full therapeutic potential and bring it closer to clinical application.